molecular formula C9H15NO B8745255 3-((Pyrrolidin-1-yl)methyl)cyclobutanone

3-((Pyrrolidin-1-yl)methyl)cyclobutanone

Cat. No.: B8745255
M. Wt: 153.22 g/mol
InChI Key: FEVCTJIITCVXCM-UHFFFAOYSA-N
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Description

3-((Pyrrolidin-1-yl)methyl)cyclobutanone is a useful research compound. Its molecular formula is C9H15NO and its molecular weight is 153.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H15NO

Molecular Weight

153.22 g/mol

IUPAC Name

3-(pyrrolidin-1-ylmethyl)cyclobutan-1-one

InChI

InChI=1S/C9H15NO/c11-9-5-8(6-9)7-10-3-1-2-4-10/h8H,1-7H2

InChI Key

FEVCTJIITCVXCM-UHFFFAOYSA-N

Canonical SMILES

C1CCN(C1)CC2CC(=O)C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirring solution of 1-[(3,3-dimethoxy-cyclobutyl)methyl]-pyrrolidine (intermediate 5, general prcedure B, step B) (1.6 g, 8.0 mmol) in 3:1 acetone:H2O (100 mL) was added p-toluenesulfonic acid mono hydrate (1.5 g, 8.0 mmol). The reaction mixture was heated to 65 C for 1 hour. Both TLC and GS/MS analysis indicated complete consumption of starting material. The reaction was cooled to room temperature and then the acetone was removed under reduced pressure. The resulting mixture was diluted with CH2Cl2 and washed with an aqueous solution of NaHCO3. The aqueous layer was back extracted with 3:1 CHCl3:iso-propyl alcohol. The combined organic layers were dried over magnesium sulfate, filtered through a fritted funnel and then concentrated under reduced pressure to yield the title compound (0.94 g, 76% yield) as a colorless oil. This material was processed without further purification.
Quantity
1.6 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
1.5 g
Type
reactant
Reaction Step One
Name
Quantity
100 mL
Type
solvent
Reaction Step One
Yield
76%

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